1-methyl-4-(4-nitrophenoxy)phthalazine
Overview
Description
1-methyl-4-(4-nitrophenoxy)phthalazine is a chemical compound that has been widely studied in the field of medicinal chemistry due to its potential applications as a therapeutic agent. In
Mechanism of Action
The mechanism of action of 1-methyl-4-(4-nitrophenoxy)phthalazine is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of certain enzymes or by interfering with cellular processes.
Biochemical and Physiological Effects
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as the proliferation of cancer cells. Additionally, it has been shown to reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 1-methyl-4-(4-nitrophenoxy)phthalazine in lab experiments is its broad range of potential applications. However, one limitation is that the compound may be toxic to certain cell types or organisms, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-methyl-4-(4-nitrophenoxy)phthalazine. One area of focus could be on further elucidating the compound's mechanism of action. Additionally, studies could be conducted to determine the compound's efficacy and safety in animal models and human clinical trials. Finally, research could be conducted to optimize the synthesis method to increase yield and purity of the final product.
Synthesis Methods
The synthesis of 1-methyl-4-(4-nitrophenoxy)phthalazine involves the reaction of 4-nitrophenol with phthalic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is then reacted with methylamine to yield the final compound. This synthesis method has been optimized over the years to increase yield and purity of the final product.
Scientific Research Applications
1-methyl-4-(4-nitrophenoxy)phthalazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have antimicrobial, antifungal, and antitumor properties. Additionally, it has been studied for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
1-methyl-4-(4-nitrophenoxy)phthalazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O3/c1-10-13-4-2-3-5-14(13)15(17-16-10)21-12-8-6-11(7-9-12)18(19)20/h2-9H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIUSHQQEYWLWDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C2=CC=CC=C12)OC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401319909 |
Source
|
| Record name | 1-methyl-4-(4-nitrophenoxy)phthalazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401319909 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
1.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49646962 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
333776-16-2 |
Source
|
| Record name | 1-methyl-4-(4-nitrophenoxy)phthalazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401319909 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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